Cas no 17279-30-0 (Benzenemethanamine, a-methyl-, hydrochloride (1:1), (aS)-)

• Product Name: Benzenemethanamine, a-methyl-, hydrochloride (1:1), (aS)-
• CAS No: 17279-30-0
• MF: C₈H₁₂ClN
• MW: 157.640581130981
• CID: 223827
• PubChem ID: 12236039
• Update Time: 2025-04-19

Benzenemethanamine, a-methyl-, hydrochloride (1:1), (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-methyl-, hydrochloride (1:1), (aS)-
• (1S)-1-phenylethanamine,hydrochloride
• (S)-1-Phenylethaneamine·hydrochloride
• ((S)-1-Phenylethyl)aminemonohydrochloride
• (-)-1-Phenylethylamine hydrochloride
• (-)-a-Methylbenzylamine hydrochloride
• (S)-(-)-a-Methylbenzylamine hydrochloride
• (S)-1-Phenylethylamine hydrochloride
• (S)-a-Methylbenzylamine hydrochlor
• (S)-Phenethylamine hydrochloride
• Benzenemethanamine, a-methyl-, hydrochloride, (aS)- (9CI)
• Benzenemethanamine,a-methyl-, hydrochloride, (S)-
• Benzylamine, a-methyl-, hydrochloride, (S)-(-)- (8CI)
• (1S)-1-Phenylethanaminium chloride
• [(S)-α-Methylbenzyl]amine·hydrochloride
• (s)-(-)-alpha-methylbenzylamine hydrochloride salt
• (1S)-1-phenylethanamine;hydrochloride
• SCHEMBL1168634
• (s)-(-)-a-methylbenzylamine hydrochloride salt
• 17279-30-0
• (-)-alpha-Methylbenzylamine, hydrochloride
• DTXSID50938208
• Benzenemethanamine, alpha-methyl-, hydrochloride (1:1), (alphaS)-
• 1-Phenylethan-1-amine--hydrogen chloride (1/1)
• (1S)-1-phenylethan-1-amine hydrochloride
• Benzenemethanamine, alpha-methyl-, hydrochloride, (alphaS)-
• (S)-1-Phenylethaneamine.hydrochloride
• YEHGSOZIZRABBU-FJXQXJEOSA-N
• Benzenemethanamine, .alpha.-methyl-, hydrochloride, (.alpha.S)-
• (s)-1-phenylethanamine hydrochloride

• Inchi： 1S/C8H11N.ClH/c1-7(9)8-5-3-2-4-6-8;/h2-7H,9H2,1H3;1H/t7-;/m0./s1
• InChI Key： YEHGSOZIZRABBU-FJXQXJEOSA-N
• SMILES： Cl.N[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 157.0658271g/mol
• Monoisotopic Mass: 157.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 74.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų